Cas no 81757-68-8 (2,2',4,6,6'-pentahydroxy-1'-(3,5-dihydroxyphenoxy)biphenyl ether)

• Product Name: 2,2',4,6,6'-pentahydroxy-1'-(3,5-dihydroxyphenoxy)biphenyl ether
• CAS No: 81757-68-8
• MF: C₁₈H₁₄O₉
• MW: 374.298366069794
• CID: 2070975
• PubChem ID: 23427055
• Update Time: 2025-04-21

2,2',4,6,6'-pentahydroxy-1'-(3,5-dihydroxyphenoxy)biphenyl ether Chemical and Physical Properties

Names and Identifiers

• 2,2',4,6,6'-pentahydroxy-1'-(3,5-dihydroxyphenoxy)biphenyl ether
• 2-(4-(3,5-dihydroxyphenoxy)-3,5-dihydroxyphenoxy)benzene-1,3,5-triol
• Triphlorethol A
• triphlorethol-A
• 81757-68-8
• 2-(4-(3,5-dihydroxyphenoxy)-3,5-dihydroxyphenoxy) benzene-1,3,5-triol
• CHEMBL2391422
• BDBM50491982
• 2-[4-(3,5-dihydroxyphenoxy)-3,5-dihydroxyphenoxy]benzene-1,3,5-triol

• Inchi： 1S/C18H14O9/c19-8-1-9(20)3-11(2-8)26-18-15(24)6-12(7-16(18)25)27-17-13(22)4-10(21)5-14(17)23/h1-7,19-25H
• InChI Key： RZJSMTAJLZUPCT-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(=CC=1O)O)O)C1C=C(C(=C(C=1)O)OC1C=C(C=C(C=1)O)O)O

Computed Properties

• Exact Mass: 374.06378202g/mol
• Monoisotopic Mass: 374.06378202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Tannins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins